2-(Benzyloxy)-N-methyl-6-nitroaniline
Description
2-(Benzyloxy)-N-methyl-6-nitroaniline is a nitroaniline derivative characterized by a benzyloxy group at position 2, a nitro group at position 6, and an N-methylated amine. The benzyloxy group contributes steric bulk and lipophilicity, while the nitro group introduces electron-withdrawing effects, affecting electronic distribution and intermolecular interactions.
Properties
Molecular Formula |
C14H14N2O3 |
|---|---|
Molecular Weight |
258.27 g/mol |
IUPAC Name |
N-methyl-2-nitro-6-phenylmethoxyaniline |
InChI |
InChI=1S/C14H14N2O3/c1-15-14-12(16(17)18)8-5-9-13(14)19-10-11-6-3-2-4-7-11/h2-9,15H,10H2,1H3 |
InChI Key |
FEXSJGJZXZUICX-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=C(C=CC=C1OCC2=CC=CC=C2)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Benzyloxy)-N-methyl-6-nitroaniline typically involves the following steps:
Benzylation: The hydroxyl group is protected by converting it into a benzyl ether using benzyl bromide in the presence of a base such as sodium hydroxide.
N-Methylation: The amine group is methylated using methyl iodide and a base like potassium carbonate.
Industrial Production Methods
Industrial production methods for this compound would likely involve similar steps but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
2-(Benzyloxy)-N-methyl-6-nitroaniline can undergo various chemical reactions, including:
Oxidation: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas with a palladium catalyst.
Reduction: The benzyl ether can be cleaved to yield the corresponding phenol using hydrogenation or catalytic transfer hydrogenation.
Substitution: Electrophilic aromatic substitution reactions can occur at positions ortho and para to the nitro group.
Common Reagents and Conditions
Oxidation: Hydrogen gas with a palladium catalyst.
Reduction: Hydrogenation or catalytic transfer hydrogenation.
Substitution: Electrophilic reagents such as halogens or sulfonyl chlorides.
Major Products
Reduction of Nitro Group: Produces 2-(Benzyloxy)-N-methyl-6-aminoaniline.
Cleavage of Benzyl Ether: Produces 2-hydroxy-N-methyl-6-nitroaniline.
Scientific Research Applications
2-(Benzyloxy)-N-methyl-6-nitroaniline has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Medicine: Investigated for its potential use in drug development, particularly in the synthesis of compounds with antibacterial or anticancer properties.
Industry: Used in the production of dyes, pigments, and other materials.
Mechanism of Action
The mechanism of action of 2-(Benzyloxy)-N-methyl-6-nitroaniline depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to various biological effects.
Comparison with Similar Compounds
2-Benzyloxy-6-nitroaniline (Compound 39)
- Structure: Benzyloxy at position 2, nitro at position 6, and a free amine (non-methylated).
- Synthesis: Prepared via nucleophilic substitution of 2-amino-3-nitrophenol with benzyl bromide in DMF (85% yield, 20°C, 12 h).
- Key Differences: The absence of an N-methyl group reduces steric hindrance at the amine, increasing nucleophilicity compared to the N-methylated target compound.
- Applications : Likely serves as a precursor for pharmaceuticals or agrochemicals, where methylation could enhance metabolic stability.
2-Methyl-6-nitroaniline
- Structure : Methyl group at position 2, nitro at position 6.
- Separation : Isolated via selective liberation from hydrochloric salts (59.7% yield, >97% purity).
- Key Differences :
- The methyl group is smaller and less electron-donating than benzyloxy, leading to reduced steric effects and altered electronic properties.
- Nitro at position 6 (para to amine) may enhance resonance stabilization compared to ortho or meta positions.
2-Bromo-6-methoxy-4-nitroaniline
- Structure : Bromo at position 2, methoxy at position 6, nitro at position 4.
- Key Differences: Bromo (electron-withdrawing) and methoxy (electron-donating) groups create opposing electronic effects compared to the benzyloxy group.
N-Benzyl-3-nitroaniline
- Structure : Benzyl group attached to the amine nitrogen, nitro at position 3.
- Key Differences :
- N-Benzylation vs. N-methylation alters steric bulk and basicity; the benzyl group may hinder intermolecular interactions more significantly.
- Nitro at position 3 (ortho to amine) could increase steric strain and reduce solubility compared to nitro at position 6.
Comparative Analysis Table
Key Research Findings
- Substituent Position : Nitro at position 6 (para to amine) in the target compound enhances resonance stabilization compared to nitro at positions 3 or 4 in analogs .
- Steric and Electronic Effects : Benzyloxy groups increase lipophilicity but may hinder reactivity in substitution reactions compared to smaller groups like methyl or methoxy .
- Synthetic Efficiency : The high yield (85%) of 2-benzyloxy-6-nitroaniline suggests that N-methylation steps for the target compound may require optimized conditions to maintain efficiency .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
